Cas no 231622-09-6 (2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid)

2-({1-(tert-Butoxy)carbonylpiperidin-3-yl}oxy)acetic acid is a versatile intermediate in organic synthesis, particularly valued for its role in peptide and pharmaceutical research. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the piperidin-3-yloxyacetic acid moiety offers functional flexibility for further derivatization. This compound is well-suited for coupling reactions due to its carboxylic acid functionality, enabling efficient incorporation into larger molecular frameworks. Its structural features make it useful in the development of bioactive molecules, including protease inhibitors and receptor modulators. The product exhibits high purity and consistent performance, ensuring reliable results in complex synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.
2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid structure
231622-09-6 structure
Product Name:2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid
CAS No:231622-09-6
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD02178988
CID:890733
Update Time:2025-10-30

2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-CARBOXYMETHOXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 2-(1-(tert-butoxycarbonyl)piperidin-3-yloxy)acetic acid
    • 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]oxyacetic acid
    • AB3268
    • F2158-1294
    • 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid
    • MDL: MFCD02178988
    • Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-4-5-9(7-13)17-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
    • InChI Key: YYLYNLCAWXUCDY-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 259.14200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 76.07000
  • LogP: 1.42500

2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid Pricemore >>

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Additional information on 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid

Research Brief on 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid (CAS: 231622-09-6): Recent Advances and Applications

2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid (CAS: 231622-09-6) is a chemically significant compound widely utilized in pharmaceutical research, particularly in the synthesis of novel drug candidates and intermediates. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique structural features that facilitate the development of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid as a key intermediate in the synthesis of protease inhibitors. The study demonstrated that the tert-butoxycarbonyl (Boc) protecting group in the compound enhances its stability during multi-step synthetic processes, making it an ideal candidate for complex drug development. Furthermore, the presence of the acetic acid moiety allows for further functionalization, enabling the creation of derivatives with improved pharmacokinetic properties.

In another groundbreaking research effort, scientists investigated the compound's potential in targeted drug delivery systems. The piperidine ring in 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid was found to interact favorably with cell membrane receptors, facilitating the uptake of conjugated therapeutic agents. This discovery opens new avenues for designing more efficient drug delivery platforms, particularly for treating cancers and infectious diseases. The study, published in ACS Chemical Biology, also emphasized the compound's low toxicity profile, a critical factor in preclinical development.

Recent patent filings have further underscored the commercial and therapeutic potential of 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid. A patent granted in 2023 describes its use in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs), which are pivotal targets in neurological and metabolic disorders. The patent highlights the compound's role in improving the selectivity and efficacy of GPCR ligands, thereby reducing off-target effects. These developments align with the growing demand for precision medicine in the pharmaceutical industry.

In conclusion, 2-({1-(tert-butoxy)carbonylpiperidin-3-yl}oxy)acetic acid (CAS: 231622-09-6) continues to be a compound of significant interest in chemical biology and drug discovery. Its structural versatility, coupled with its favorable physicochemical properties, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to explore its applications in additional therapeutic areas, including immunology and regenerative medicine, further solidifying its role in advancing biomedical science.

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